Cas no 6346-00-5 (2-2-(hydroxymethyl)phenylethan-1-ol)

• Product Name: 2-2-(hydroxymethyl)phenylethan-1-ol
• CAS No: 6346-00-5
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 1652314
• PubChem ID: 239024
• Update Time: 2025-06-11

2-2-(hydroxymethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[2-(hydroxymethyl)phenyl]ethanol
• AC1L629L
• AC1Q7C96
• CTK5B9327
• 2-hydroxymethyl(2'-hydroxyethyl)benzene
• 2-(2-(hydroxymethyl)phenyl)ethanol
• 2-(o-hydroxymethylphenyl)ethanol
• 2-(2-hydroxyethyl)-1-(hydroxymethyl)benzene
• 2-(2-hydroxymethyl-phenyl)-ethanol
• 2-&lt
• 2-(hydroxymethyl)phenyl&gt
• -ethanol
• NSC43741
• SureCN27891
• AR-1D6650
• AC1L629L; AC1Q7C96; CTK5B9327; 2-hydroxymethyl(2'-hydroxyethyl)benzene; 2-(2-(hydroxymethyl)phenyl)ethanol; 2-(o-hydroxymethylphenyl)ethanol; 2-(2-hydroxyethyl)-1-(hydroxymethyl)benzene; 2-(2-hydroxymethyl-phenyl)-ethanol; 2-< 2-(hydroxymethyl)phenyl> -ethanol; NSC43741; SureCN27891; AR-1D6650;
• EN300-124640
• NSC-43741
• CHEMBL4547001
• 6346-00-5
• 2-[2-(hydroxymethyl)phenyl]ethan-1-ol
• SCHEMBL27891
• 2-(2-(Hydroxymethyl)phenyl)ethan-1-ol
• 2-(2- hydroxymethyl-phenyl)-ethanol
• CS-0099732
• 2-[2-(hydroxymethyl)-phenyl]-ethanol
• LXZAAAUGPREPGR-UHFFFAOYSA-N
• DB-103804
• DTXSID70286091
• 2-2-(hydroxymethyl)phenylethan-1-ol

• Inchi： 1S/C9H12O2/c10-6-5-8-3-1-2-4-9(8)7-11/h1-4,10-11H,5-7H2
• InChI Key： LXZAAAUGPREPGR-UHFFFAOYSA-N
• SMILES： OCCC1C=CC=CC=1CO

Computed Properties

• Exact Mass: 152.08400
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 0.71370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 2-2-(hydroxymethyl)phenylethan-1-ol

Chemical Profile of 2-2-(hydroxymethyl)phenylethan-1-ol (CAS No. 6346-00-5)

2-2-(hydroxymethyl)phenylethan-1-ol, chemically identified by the CAS number 6346-00-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenolic alcohol structure, has garnered attention due to its potential applications in medicinal chemistry and as a synthetic intermediate. The presence of both hydroxymethyl and phenyl groups makes it a versatile scaffold for further functionalization, enabling the development of novel bioactive molecules.

The structural framework of 2-2-(hydroxymethyl)phenylethan-1-ol consists of an ethyl chain connected to a benzene ring, with a hydroxymethyl group attached to the second carbon of the ethyl side chain. This configuration allows for multiple points of chemical modification, making it a valuable building block in the synthesis of more complex molecules. The compound's solubility profile and stability under various conditions further enhance its utility in laboratory and industrial settings.

In recent years, there has been growing interest in phenolic derivatives due to their demonstrated biological activities. Studies have highlighted the role of such compounds in antioxidant, anti-inflammatory, and antimicrobial applications. The hydroxymethyl group in 2-2-(hydroxymethyl)phenylethan-1-ol is particularly noteworthy, as it can participate in hydrogen bonding interactions, which are crucial for molecular recognition processes in biological systems. This feature has prompted researchers to explore its potential as a pharmacophore in drug design.

One of the most compelling aspects of 2-2-(hydroxymethyl)phenylethan-1-ol is its utility as a precursor in the synthesis of more complex pharmacologically active agents. For instance, researchers have utilized this compound to develop novel analogs with enhanced binding affinity to target proteins. The phenyl ring provides a hydrophobic anchor that can interact favorably with lipid-rich environments within biological membranes, while the hydroxymethyl group offers opportunities for further derivatization through esterification or etherification reactions.

Recent advancements in computational chemistry have further illuminated the synthetic pathways involving 2-2-(hydroxymethyl)phenylethan-1-ol. Molecular modeling studies suggest that this compound can serve as an efficient intermediate in multi-step syntheses, reducing the number of reaction steps required to reach desired targets. Such efficiency is particularly valuable in drug discovery pipelines, where minimizing synthetic complexity can accelerate the development process.

The pharmaceutical industry has also shown interest in 2-2-(hydroxymethyl)phenylethan-1-ol due to its potential role as an adjuvant or co-formulant in drug formulations. Its ability to enhance solubility and stability of active pharmaceutical ingredients (APIs) makes it a promising candidate for improving drug delivery systems. Additionally, its mild irritant profile suggests that it may be suitable for topical applications without causing significant skin irritation.

In academic research, 2-2-(hydroxymethyl)phenylethan-1-ol has been employed as a model compound to study reaction mechanisms involving phenolic compounds. Its reactivity under various conditions provides insights into how similar molecules might behave in biological environments. Such studies are crucial for understanding how drugs interact with their targets and how metabolic processes can influence drug efficacy and safety.

The synthesis of 2-2-(hydroxymethyl)phenylethan-1-ol itself is an area of active investigation. Researchers have developed several efficient methods for its preparation, including catalytic hydrogenation and oxidation reactions. These synthetic routes are not only scalable but also environmentally friendly, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Future directions in the study of 2-2-(hydroxymethyl)phenylethan-1-ol may focus on exploring its derivatives with enhanced biological activity. By modifying the phenolic alcohol structure through strategic functionalization, scientists aim to develop new compounds with improved therapeutic profiles. Such efforts could lead to breakthroughs in treating various diseases, including those currently resistant to available treatments.

The versatility of CAS No. 6346-00-5 makes it an indispensable tool for chemists working at the intersection of organic synthesis and medicinal chemistry. Its role as a building block for more complex molecules underscores its importance in both academic research and industrial applications. As our understanding of its properties and reactivity continues to grow, so too will its contributions to the development of novel therapeutic agents.